Cas no 148223-47-6 (2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride)

• Product Name: 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride
• CAS No: 148223-47-6
• MF: C₁₆H₂₀ClNO₂
• MW: 293.788503646851
• CID: 100550
• PubChem ID: 24213099
• Update Time: 2025-06-08

2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-methoxy-3-(phenylmethoxy)-, hydrochloride (1:1)
• 2-(3-BENZYLOXY-4-METHOXY-PHENYL)-ETHYLAMINEHYDROCHLORIDE
• 2-(4-methoxy-3-phenylmethoxyphenyl)ethanamine,hydrochloride
• 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine
• 2-(3-benzyloxy-4-methoxy-phenyl)-ethylamine hcl
• 2-(3-benzyloxy-4-methoxyphenyl)ethylaminehydrochloride
• 3-Benzyloxy-4-methoxy-phenaethylamin,Hydrochlorid
• 3-benzyloxy-4-methoxy-phenethylamine,hydrochloride
• 2-(3-(benzyloxy)-4-methoxyphenyl)ethanamine hydrochloride
• SCHEMBL17821823
• DTXSID90639969
• 2-[3-(Benzyloxy)-4-methoxyphenyl]ethan-1-amine--hydrogen chloride (1/1)
• 2-[3-(BENZYLOXY)-4-METHOXYPHENYL]ETHANAMINE HYDROCHLORIDE
• FT-0651332
• 2-(3-(Benzyloxy)-4-methoxyphenyl)ethan-1-amine hydrochloride
• A911330
• Benzeneethanamine, 4-methoxy-3-(phenylmethoxy)-, hydrochloride (1:1)
• 2-(3-BENZYLOXY-4-METHOXY-PHENYL)-ETHYLAMINE, HYDROCHLORIDE
• 2-(3-benzyloxy-4-methoxy-phenyl)-ethylamine hydrochloride
• 2-(4-methoxy-3-phenylmethoxyphenyl)ethanamine;hydrochloride
• SY239583
• AS-36391
• 2-(3-Benzyloxy-4-methoxyphenyl)ethylamine hydrochloride
• MFCD00183591
• CS-0200115
• AKOS024322314
• 148223-47-6
• 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride

• MDL： MFCD00183591
• Inchi： 1S/C16H19NO2.ClH/c1-18-15-8-7-13(9-10-17)11-16(15)19-12-14-5-3-2-4-6-14;/h2-8,11H,9-10,12,17H2,1H3;1H
• InChI Key： BNRIFTDITYZBIE-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1=C(C=CC(=C1)CCN)OC

Computed Properties

• Exact Mass: 293.11800
• Monoisotopic Mass: 293.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 395.1±32.0 °C at 760 mmHg
• Flash Point: 212.5±32.4 °C
• PSA: 44.48000
• LogP: 4.27770
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride

Comprehensive Overview of 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride (CAS No. 148223-47-6)

2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride (CAS No. 148223-47-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its benzyloxy and methoxy functional groups, has garnered significant attention due to its potential applications in drug discovery and development. Researchers often explore its role as a building block for bioactive molecules, particularly in the design of central nervous system (CNS) targeting agents.

The structural uniqueness of 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride lies in its aromatic ring system, which is substituted with both benzyloxy and methoxy groups. These moieties contribute to its lipophilicity and electronic properties, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its relevance in the synthesis of dopamine receptor modulators and serotonin reuptake inhibitors, aligning with the growing demand for neuropharmacological compounds.

In the context of green chemistry trends, the synthesis and application of CAS No. 148223-47-6 have been optimized to reduce environmental impact. Modern protocols emphasize catalytic methods and solvent-free reactions, addressing the industry's shift toward sustainable practices. This compound's stability under mild conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

Analytical characterization of 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and reproducibility, critical for preclinical research. The compound's hydrochloride salt form improves solubility, facilitating its use in in vitro and in vivo studies.

From a commercial perspective, CAS No. 148223-47-6 is supplied by leading fine chemical manufacturers under stringent quality control standards. Its pricing and availability are influenced by factors such as raw material sourcing and regulatory compliance. Researchers frequently inquire about bulk procurement options and custom synthesis services for derivative development.

Emerging applications of this compound include its exploration in neurodegenerative disease models and cognitive enhancers, reflecting broader interest in brain health therapeutics. Its mechanism of action, particularly in neurotransmitter regulation, remains a focal point for academic and industrial labs. Collaborative studies often investigate its structure-activity relationships (SAR) to optimize efficacy and selectivity.

For researchers seeking alternatives or analogs, 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride serves as a benchmark for designing novel phenyl ethylamine derivatives. Computational tools like molecular docking and QSAR modeling are increasingly employed to predict its interactions with biological targets. Such approaches align with the digital transformation of drug discovery workflows.

Safety data sheets (SDS) for CAS No. 148223-47-6 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, adherence to Good Laboratory Practices (GLP) is recommended during handling and storage.

In summary, 2-(3-Benzyloxy-4-methoxy-phenyl)-ethylamine Hydrochloride represents a versatile and scientifically significant compound with multifaceted applications. Its continued study supports advancements in pharmaceutical innovation and therapeutic development, resonating with global health priorities.